molecular formula C14H10N2O2 B1185470 3-(1H-perimidin-2-yl)acrylic acid

3-(1H-perimidin-2-yl)acrylic acid

Cat. No.: B1185470
M. Wt: 238.246
InChI Key: WLWIBKOIAMNPMO-BQYQJAHWSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-(1H-Perimidin-2-yl)acrylic acid is a heterocyclic acrylic acid derivative featuring a perimidine moiety fused to an acrylic acid backbone. This compound is primarily utilized as a synthetic intermediate in the preparation of polycyclic aromatic systems, such as 7-formyl-1,3-diazopyrenes .

Properties

Molecular Formula

C14H10N2O2

Molecular Weight

238.246

IUPAC Name

(E)-3-(1H-perimidin-2-yl)prop-2-enoic acid

InChI

InChI=1S/C14H10N2O2/c17-13(18)8-7-12-15-10-5-1-3-9-4-2-6-11(16-12)14(9)10/h1-8H,(H,15,16)(H,17,18)/b8-7+

InChI Key

WLWIBKOIAMNPMO-BQYQJAHWSA-N

SMILES

C1=CC2=C3C(=C1)NC(=NC3=CC=C2)C=CC(=O)O

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Structural Analogs

3-(1H-Indol-3-yl)acrylic Acid

Structural Differences : Replaces the perimidine group with an indole ring.

  • Molecular Weight : 187.19 g/mol (vs. ~300–350 g/mol for perimidinyl analog, estimated based on structural complexity) .
  • Synthesis : Prepared via DMAP-catalyzed reactions in tetrahydrofuran, yielding intermediates for pharmaceuticals .
  • Bioactivity: Not explicitly reported, but indole derivatives are known for antimicrobial and antitumor properties.
Table 1: Physicochemical Comparison
Property 3-(1H-Perimidin-2-yl)acrylic Acid 3-(1H-Indol-3-yl)acrylic Acid
Molecular Weight ~300–350 (estimated) 187.19
Melting Point 264–265.5°C Not reported
LogP (Calculated) ~2.5–3.5 (estimated) 1.84
Key Applications Photoluminescent materials Pharmaceutical intermediates

Pyridine-Based Acrylic Acid Derivatives

Examples :

  • (E)-Methyl 3-(2-amino-5-methylpyridin-3-yl)acrylate
  • (E)-Methyl 3-(2-methoxy-6-(pyrrolidin-1-yl)pyridin-3-yl)acrylate (MW 262.30)
  • Methyl 3-(2-chloro-4-iodopyridin-3-yl)acrylate (MW 323.52)

Structural Differences: Feature pyridine rings substituted with amino, methoxy, or halogen groups.

  • Synthetic Utility : Used in drug discovery; e.g., halogenated derivatives serve as cross-coupling partners .
  • Commercial Availability : Priced at $400–$4800 per gram, depending on scale .
Table 2: Pyridine Derivatives vs. Perimidinyl Analog
Compound Molecular Weight Key Functional Groups Price (1 g)
3-(1H-Perimidin-2-yl)acrylic Acid ~300–350 Perimidine, acrylic acid N/A
(E)-Methyl 3-(2-methoxy-6-pyrrolidinyl)acrylate 262.30 Methoxy, pyrrolidine $400
Methyl 3-(2-chloro-4-iodopyridin-3-yl)acrylate 323.52 Chloro, iodo $400

Proton Salts of 3-(Sulfamoylphenylcarbamoyl)acrylic Acid

Structural Differences : Incorporate sulfamoylphenylcarbamoyl groups instead of perimidine.

  • Antimicrobial Activity :
    • Compounds 9, 14, 15, 17 showed higher efficacy against Candida albicans than fluconazole (MIC ≤ 8 µg/mL vs. 16 µg/mL for fluconazole) .
    • Activity against E. coli and S. aureus was comparable to vancomycin but lower than levofloxacin .
Table 3: Antimicrobial Activity Comparison
Compound Class Target Microbe MIC (µg/mL) Reference Compound (MIC)
3-(Sulfamoylphenylcarbamoyl)acrylic acid salts C. albicans 4–8 Fluconazole (16)
3-(1H-Perimidin-2-yl)acrylic Acid Not reported N/A N/A
Pyridine acrylates Not tested N/A N/A

Pyrrolidine-Based Acrylic Acid Derivatives

Example : (E)-3-(1-Methylpyrrolidin-2-yl)acrylic acid hydrochloride .

  • Synthesis: Involves oxidation of BOC-L-prolinol and subsequent coupling reactions .
  • Applications : Intermediate for kinase inhibitors (e.g., Compound 1 in Embodiment 2) .

Research Findings and Implications

  • Structural-Activity Relationships: Perimidine vs. Indole: The larger perimidine group enhances π-conjugation, favoring photoluminescent applications, while indole derivatives are more drug-like due to lower molecular weight .
  • Synthetic Challenges : Perimidinyl analogs require specialized annulation conditions (e.g., pyrimidine coupling), whereas pyridine derivatives are more accessible commercially .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.